2-[5-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl]-N-(1,3-benzodioxol-5-ylmethyl)acetamide

• IUPAC Name: 2-[5-(azepan-1-ylsulfonyl)-2-oxopyridin-1-yl]-N-(1,3-benzodioxol-5-ylmethyl)acetamide
• InChI: InChI=1S/C21H25N3O6S/c25-20(22-12-16-5-7-18-19(11-16)30-15-29-18)14-23-13-17(6-8-21(23)26)31(27,28)24-9-3-1-2-4-10-24/h5-8,11,13H,1-4,9-10,12,14-15H2,(H,22,25)
• InChI Key: IHPHIXXZBAZGBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=CN(C(=O)C=C2)CC(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H25N3O6S
• Molecular Weight: 447.5 g/mol

Description

2-[5-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl]-N-(1,3-benzodioxol-5-ylmethyl)acetamide is a useful research compound. Its molecular formula is C21H25N3O6S and its molecular weight is 447.51. The purity is usually 95%.
BenchChem offers high-quality 2-[5-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl]-N-(1,3-benzodioxol-5-ylmethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[5-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl]-N-(1,3-benzodioxol-5-ylmethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Characterization and Potential Applications

• Kappa-Opioid Receptor Antagonism : Research has demonstrated the potential of certain compounds in targeting kappa-opioid receptors (KOR), which could be relevant for the development of treatments for depression and addiction disorders. For example, a novel κ-opioid receptor antagonist exhibited selectivity and potential therapeutic effects in various models, suggesting a role in treating depression and addiction disorders (Grimwood et al., 2011).

Antimicrobial and Antifungal Activities

• Antibacterial and Antifungal Properties : Compounds with certain structural features have been shown to possess significant in vitro antibacterial and antifungal activities. This indicates a potential application in developing new antimicrobial agents to combat resistant strains of bacteria and fungi (Devi et al., 2022).

Synthesis and Chemical Properties

• Synthetic Pathways : Studies on the synthesis of complex molecules could inform the development of novel compounds with specified therapeutic or chemical properties. For instance, research on the enantiodivergent synthesis of bis-spiropyrrolidines provides insight into the creation of homochiral compounds for medicinal chemistry applications (Conde et al., 2015).

Potential for Treating Neurodegenerative Diseases

• Multi-Targeted Approaches in Alzheimer’s Disease : Novel benzothiazole derivatives have been investigated as multitargeted-directed ligands for Alzheimer's disease, highlighting the strategy of developing compounds that can interact with various biological targets relevant to neurodegenerative diseases (Hafez et al., 2023).

Anticancer Activities

• Anticancer Potential : Certain derivatives have shown promising anticancer activities in vitro, suggesting the potential application of structurally similar compounds in cancer treatment. Research on thiazolyl N-benzyl-substituted acetamide derivatives, for example, has explored their Src kinase inhibitory and anticancer activities (Fallah-Tafti et al., 2011).